Cas no 20562-02-1 (α-Solanine)

• Product Name: α-Solanine
• CAS No: 20562-02-1
• Molecular Formula: C₄₅H₇₃NO₁₅
• Molecular Weight: 868.0588
• CID: 282797
• PubChem ID: 9549171

α-Solanine Properties

Names and Identifiers

• Alpha-Solanine
• ALPHA-SOLANIN
• b-D-Galactopyranoside, (3b)-solanid-5-en-3-yl O-6-deoxy-a-L-mannopyranosyl-(1&reg
• Solanine
• SOLANINE, ALPHA-(AS) PrintBack
• SOLANINE, ALPHA-(SOLATUNINE)(RG)
• α-SOLANINE
• a-Solanine
• SOLATUNIN
• SOLATUNINE
• 15XXN7Q45T
• beta-D-Galactopyranoside, (3beta)-solanid-5-en-3-yl O-6-deoxy-alpha-L-mannopyranosyl-(1-2)-O-(beta-D-glucopyranosyl-(1-3))
• Solanid-5-ene, 3-beta-((O-6-deoxy-alpha-L-mannopyranosyl)-O-(beta-D-glucopyranosyl-beta-D-galactopyranosyl)oxy)-
• Solanid-5-ene, 3-beta-((O-6-deoxy-alpha-L-mannopyranosyl-(1-2)-O-(beta-D-glucopyra
• SMR000127418
• AKOS037647832
• (2S,3R,4R,5R,6S)-2-[(2R,3R,4S,5S,6R)-5-hydroxy-6-(hydroxymethyl)-2-[[(1S,2S,7S,10R,11S,14S,15R,16S,17R,20S,23S)-10,14,16,20-tetramethyl-22-azahexacyclo[12.10.0.02,11.05,10.015,23.017,22]tetracos-4-en-7-yl]oxy]-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol
• NCGC00179493-03
• MLS000517299
• HMS2268G17
• HY-N6602
• BSPBio_000640
• BPBio1_000704
• alpha-Solanine, from potato sprouts, >=95%
• AS-74952
• UNII-3FYV8328OK
• DTXSID9030707
• MFCD00077873
• MLS001074921
• alpha-Solanine with HPLC
• 20562-02-1
• SR-01000721955-4
• BDBM89803
• J-013423
• alpha -Solanine
• BRD-K70881766-001-02-3
• Prestwick3_000640
• ?-SOLANINE
• 3FYV8328OK
• beta-D-Galactopyranoside, (3beta)-solanid-5-en-3-yl O-6-deoxy-alpha-L-mannopyranosyl-(1-->2)-O-[beta-D-glucopyranosyl-(1-->3)]-
• HMS2096P22
• 51938-42-2
• -Solanine
• NCGC00179493-01
• CHEMBL1392894
• cid_9549171
• solanid-5-en-3beta-yl 6-deoxy-alpha-L-mannopyranosyl-(1->2)-[beta-D-glucopyranosyl-(1->3)]-beta-D-galactopyranoside
• CHEBI:9188
• Solanin
• SR-01000721955
• AB00513871
• CS-0034333
• CCRIS 6507
• F82201
• .BETA.-D-GALACTOPYRANOSIDE, (3.BETA.)-SOLANID-5-EN-3-YL O-6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL-(1->2)-O-(.BETA.-D-GLUCOPYRANOSYL-(1->3))-
• CCG-208539
• UNII-15XXN7Q45T
• .alpha.-Solanine
• BRN 0077607
• EINECS 243-879-8
• SOLANINE [HSDB]
• HSDB 3539
• .ALPHA.-SOLANINE [MI]
• beta-D-Galactopyranoside, (3beta)-solanid-5-en-3-yl O-6-deoxy-alpha-L-mannopyranosyl-(1-2)-O-(beta-D-glucopyranosyl-(1-3))-
• SCHEMBL2380172
• Solanid-5-ene, 3-beta-((O-6-deoxy-alpha-L-mannopyranosyl-(1-2)-O-(beta-D-glucopyranosyl-(1-3))-beta-D-galactopyranosyl)oxy)-
• CHEMBL1212997
• 4-21-00-01402 (Beilstein Handbook Reference)
• NCI60_042141
• Q373791
• FT-0645058
• NS00015437
• NSC-96019
• SCHEMBL2380177
• NSC96019
• 2-[5-Hydroxy-6-(hydroxymethyl)-2-[(10,14,16,20-tetramethyl-22-azahexacyclo[12.10.0.02,11.05,10.015,23.017,22]tetracos-4-en-7-yl)oxy]-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol
• (2S,3R,4R,5R,6S)-2-[(2R,3R,4S,5S,6R)-5-Hydroxy-6-(hydroxymethyl)-2-[[(1S,2S,7S,10R,11S,14S,15R,16S,17S,20S,23S)-10,14,16,20-tetramethyl-22-azahexacyclo[12.10.0.02,11.05,10.015,23.017,22]tetracos-4-en-7-yl]oxy]-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol
• DTXSID90860251
• CHEMBL1975187
• solanid-5-en-3-yl 6-deoxyhexopyranosyl-(1->2)-[hexopyranosyl-(1->3)]hexopyranoside
• SCHEMBL335543
• CHEMBL2357167
• solanid-5-en-3-yl 6-deoxy-beta-L-mannopyranosyl-(1-2)-[beta-D-glucopyranosyl-(1-3)]-beta-D-galactopyranoside
• NCGC00091441-01
• Tox21_200104
• NCGC00091441-02
• Gesamt-Solanin
• Tox21_111132
• DTXCID7010707
• NCGC00257658-01
• NS00094845
• Solanine, hydrochloride
• MLSMR
• DA-50358
• ZGVSETXHNHBTRK-UDJLNJFBSA-N
• (2S,3R,4S,5S,6R)-2-{[(2R,3S,4S,5R,6R)-3-HYDROXY-2-(HYDROXYMETHYL)-6-{[(1S,2S,7S,10R,11S,14S,15R,16S,17R,20S,23S)-10,14,16,20-TETRAMETHYL-22-AZAHEXACYCLO[12.10.0.0(2),(1)(1).0?,(1)?.0(1)?,(2)(3).0(1)?,(2)(2)]TETRACOS-4-EN-7-YL]OXY}-5-{[(2S,3R,4R,5R,6S)-3,4,5-TRIHYDROXY-6-METHYLOXAN-2-YL]OXY}OXAN-4-YL]OXY}-6-(HYDROXYMETHYL)OXANE-3,4,5-TRIOL

• MDL： MFCD00077873
• InChIKey： ZGVSETXHNHBTRK-VOUYUVDDSA-N
• Inchi： 1S/C45H73NO15/c1-19-6-9-27-20(2)31-28(46(27)16-19)15-26-24-8-7-22-14-23(10-12-44(22,4)25(24)11-13-45(26,31)5)57-43-40(61-41-37(54)35(52)32(49)21(3)56-41)39(34(51)30(18-48)59-43)60-42-38(55)36(53)33(50)29(17-47)58-42/h7,19-21,23-43,47-55H,6,8-18H2,1-5H3/t19-,20+,21-,23-,24+,25?,26-,27+,28?,29+,30+,31-,32-,33+,34-,35+,36-,37+,38+,39-,40+,41-,42-,43+,44-,45-/m0/s1
• SMILES： O([C@@]1([H])[C@@]([H])([C@]([H])([C@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[C@@]1([H])[C@@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[H])O[H])O[H])[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])C(C1([H])[H])=C([H])C([H])([H])[C@]1([H])C2([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@@]1([H])C([H])([H])C1([H])[C@]2([H])[C@]([H])(C([H])([H])[H])[C@@]2([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])N12
• BRN： 0077607

Computed Properties

• Exact Mass: 867.49800
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 16
• Rotatable Bond Count: 8
• Monoisotopic Mass: 867.49802062g/mol
• Heavy Atom Count: 61
• Complexity: 1590
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 25
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Surface Charge: 0
• Topological Polar Surface Area: 241

Experimental Properties

• LogP: 0.09310
• PSA: 240.69000
• Merck: 13,8779
• Refractive Index: 1.5280 (estimate)
• Boiling Point: 780.78°C (rough estimate)
• Melting Point: 285 ºC (dec.)
• Vapor Pressure: Not available
• Flash Point: 135.7±17.2 °C
• Solubility: Insuluble (3.1E-4 g/L) (25 ºC),
• Color/Form: Powder
• Solubility: Soluble in hot ethanol, almost insoluble in water, ether and chloroform.
• pka: 6.66(at 15℃)
• Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

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• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins